Cas no 74332-28-8 (2-Hydrazinylquinoline dihydrochloride)

2-Hydrazinylquinoline dihydrochloride is a versatile chemical intermediate primarily utilized in organic synthesis and pharmaceutical research. Its quinoline scaffold, coupled with the reactive hydrazine moiety, makes it a valuable precursor for constructing heterocyclic compounds, particularly in the development of biologically active molecules. The dihydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is often employed in the synthesis of quinoline-based derivatives with potential applications in medicinal chemistry, including antimicrobial and anticancer agents. Its well-defined structure and high purity ensure reproducibility in research applications. Suitable for controlled reactions, it offers a reliable building block for complex molecular architectures.

2-Hydrazinylquinoline dihydrochloride structure

74332-28-8 structure

Product Name:2-Hydrazinylquinoline dihydrochloride

CAS No:74332-28-8

MF:C₉H₁₁Cl₂N₃

MW:232.109739542007

CID:4822007

Update Time:2025-05-28

2-Hydrazinylquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Hydrazinylquinoline dihydrochloride
- Inchi： 1S/C9H9N3.2ClH/c10-12-9-6-5-7-3-1-2-4-8(7)11-9;;/h1-6H,10H2,(H,11,12);2*1H
- InChI Key： FYFXUZRJDDDKKT-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1C(=CC=C2C=CC=CC=12)NN

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 149
Topological Polar Surface Area: 50.9

2-Hydrazinylquinoline dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM227083-5g	2-Hydrazinylquinoline dihydrochloride	74332-28-8	97%	5g	$208	2021-08-04
Chemenu	CM227083-10g	2-Hydrazinylquinoline dihydrochloride	74332-28-8	97%	10g	$364	2021-08-04
Chemenu	CM227083-25g	2-Hydrazinylquinoline dihydrochloride	74332-28-8	97%	25g	$624	2021-08-04
Chemenu	CM227083-5g	2-Hydrazinylquinoline dihydrochloride	74332-28-8	97%	5g	$208	2023-01-02
Chemenu	CM227083-10g	2-Hydrazinylquinoline dihydrochloride	74332-28-8	97%	10g	$364	2023-01-02
Chemenu	CM227083-25g	2-Hydrazinylquinoline dihydrochloride	74332-28-8	97%	25g	$624	2023-01-02
Alichem	A189008916-10g	2-Hydrazinylquinoline dihydrochloride	74332-28-8	97%	10g	$469.00	2023-09-01
Alichem	A189008916-25g	2-Hydrazinylquinoline dihydrochloride	74332-28-8	97%	25g	$828.12	2023-09-01

2-Hydrazinylquinoline dihydrochloride Related Literature

1. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Additional information on 2-Hydrazinylquinoline dihydrochloride

Recent Advances in the Application of 2-Hydrazinylquinoline Dihydrochloride (CAS: 74332-28-8) in Chemical Biology and Pharmaceutical Research

2-Hydrazinylquinoline dihydrochloride (CAS: 74332-28-8) is a quinoline derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have explored its applications in drug discovery, particularly as a versatile scaffold for the synthesis of bioactive compounds. This research brief summarizes the latest findings on the compound's mechanism of action, synthetic pathways, and therapeutic potential, providing valuable insights for researchers in the field.

One of the key areas of interest is the role of 2-Hydrazinylquinoline dihydrochloride in the development of kinase inhibitors. Recent publications highlight its utility as a building block for the synthesis of selective kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases. The compound's unique chemical structure allows for modifications that enhance binding affinity and selectivity towards specific kinase targets.

In addition to its role in kinase inhibition, 2-Hydrazinylquinoline dihydrochloride has been investigated for its antimicrobial properties. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular promise in addressing drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell membranes and interference with essential metabolic pathways.

Recent synthetic methodologies have also focused on optimizing the production of 2-Hydrazinylquinoline dihydrochloride to improve yield and purity. Advances in green chemistry have led to more sustainable and efficient synthesis routes, reducing the environmental impact of large-scale production. These developments are critical for ensuring the compound's availability for further research and potential clinical applications.

Looking ahead, the versatility of 2-Hydrazinylquinoline dihydrochloride suggests broad applicability in medicinal chemistry. Ongoing research is exploring its potential in neurodegenerative diseases, where its ability to modulate specific biochemical pathways could offer new therapeutic avenues. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.